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Compound of Interest

Compound Name: LysoFP-NH2

Cat. No.: B1675796

Harnessing the Lysosome-Specific CO Probe for
Single-Cell Analysis

These application notes provide a detailed overview and protocol for the potential use of
LysoFP-NH2 in flow cytometry. LysoFP-NH2 is the fluorescent reporter molecule generated
from the non-fluorescent probe LysoFP-NO2 upon reaction with carbon monoxide (CO) within
the lysosomes of living cells. While the primary documented application of this probe is in
fluorescence microscopy, its spectral properties are amenable to analysis by flow cytometry,
offering a powerful tool for quantifying lysosomal CO levels on a single-cell basis.

Introduction

LysoFP-NO2 is a "turn-on" fluorescent probe designed for the specific detection of carbon
monoxide in lysosomes.[1][2] In the presence of lysosomal CO, the nitro group of LysoFP-NO2
is reduced to an amine group, yielding the highly fluorescent molecule LysoFP-NH2.[1] This
reaction provides a direct and specific method for measuring the levels of CO within this acidic
organelle. The resulting fluorophore, LysoFP-NH2, has an excitation maximum at 440 nm and
an emission maximum at 528 nm.[1][2]

Flow cytometry allows for the rapid, quantitative analysis of fluorescent signals from thousands
of individual cells. By employing LysoFP-NO2, researchers can potentially leverage flow
cytometry to:
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Quantify the basal levels of lysosomal CO in different cell populations.

Assess the modulation of lysosomal CO in response to various stimuli, inhibitors, or drug
candidates.

Identify and isolate cell subpopulations with distinct lysosomal CO signatures.

Screen for compounds that alter endogenous CO production or lysosomal function.

Principle of Detection

The detection of lysosomal CO using the LysoFP-NO2 probe and subsequent flow cytometric
analysis of LysoFP-NH2 is based on a straightforward chemical reaction and the principles of
fluorescence detection.
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2. Cell Culture
(Seed cells to desired density)

1. Prepare Stock Solution 3. Experimental Treatment
(LysoFP-NO2 in DMSO) (Induce or inhibit CO production)

4. Stain with LysoFP-NO2

(Incubate cells with probe)

5. Wash Cells
(Remove excess probe)

6. Resuspend for Analysis
(Single-cell suspension in PBS)

7. Flow Cytometry Acquisition
(Excite with 488 nm laser, detect ~530 nm)

8. Data Analysis
(Gate on live cells, quantify fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Flow Cytometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1675796#flow-cytometry-applications-of-lysofp-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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